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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212 Get Quote

Essential Safety and Handling Guide for N-
Ethylpropylamine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

handling and disposal of N-Ethylpropylamine, a highly flammable and corrosive secondary

amine used in various organic syntheses. Adherence to these procedures is critical to mitigate

risks and ensure a safe laboratory environment.

Key Physical and Chemical Properties
A summary of important quantitative data for N-Ethylpropylamine is provided in the table

below for quick reference.
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Property Value

CAS Number 20193-20-8

Molecular Formula C5H13N

Molecular Weight 87.16 g/mol

Boiling Point 80-85°C

Flash Point 80-85°C

Density 0.72 g/cm³

Vapor Pressure 86 hPa at 20°C

Hazard Identification and Personal Protective
Equipment (PPE)
N-Ethylpropylamine is classified as a highly flammable liquid and vapor that can cause severe

skin burns and eye damage.[1][2][3] It is also toxic if it comes into contact with skin and harmful

if swallowed or inhaled.[2][4] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection:

Gloves: Handle with chemical-resistant gloves. Gloves must be inspected before use, and

proper removal techniques should be followed to avoid skin contact.[6]

Protective Clothing: Wear protective clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5] All work should be conducted in a well-ventilated area, preferably under a chemical fume

hood.[1][5]
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Operational Plan for Handling
A systematic approach to handling N-Ethylpropylamine is crucial for safety. The following

step-by-step procedure should be followed:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Work in a well-ventilated area, specifically under a chemical fume hood.[1][5]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[5][7] Use

only non-sparking tools and explosion-proof equipment.[5][6]

Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

Handling:

Wear the appropriate PPE as detailed above.[5]

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe mists or vapors.[5]

Do not eat, drink, or smoke when using this product.[7][9]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and flame.[1][4]

Keep the container tightly closed.[5][7]

Store in a corrosives area and ensure the storage is locked up.[4][5]

Emergency and First Aid Procedures
In the event of exposure, immediate action is critical.
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Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration. Seek immediate medical attention.[6][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[4][6][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[5][6]

Spill and Disposal Plan
Accidental Release Measures:

In case of a spill, ensure adequate ventilation and remove all sources of ignition.[5][6] Evacuate

personnel to a safe area.[6] Absorb the spill with an inert absorbent material and place it in a

suitable, closed container for disposal.[4][5] Use spark-proof tools and explosion-proof

equipment during cleanup.[5]

Disposal:

N-Ethylpropylamine is considered hazardous waste.[4][5] Disposal must be in accordance

with local, regional, and national hazardous waste regulations.[5] Contact a licensed

professional waste disposal service to dispose of this material.[8] Do not allow the product to

enter drains.[6] Contaminated packaging should be disposed of as unused product.[8]

Workflow for Handling N-Ethylpropylamine
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Preparation
- Verify fume hood function
- Check eyewash/shower
- Remove ignition sources

- Wear full PPE

Handling
- Work within fume hood
- Use non-sparking tools

- Ground equipment
- Avoid contact and inhalation

Proceed to handling

Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Store in corrosives cabinet
- Lock up

After use

Emergency Response
- Inhalation: Fresh air, medical aid
- Skin: Rinse 15+ min, medical aid
- Eyes: Rinse 15+ min, medical aid

- Ingestion: Do NOT induce vomiting, medical aid

In case of exposure

Spill & Disposal
- Evacuate and ventilate

- Absorb with inert material
- Use spark-proof tools

- Dispose as hazardous waste

In case of spillFor subsequent use

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Ethylpropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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